Cas no 438029-90-4 (4-({[3-(trifluoromethyl)phenyl]carbamoyl}methoxy)benzoic acid)

• Product Name: 4-({[3-(trifluoromethyl)phenyl]carbamoyl}methoxy)benzoic acid
• CAS No: 438029-90-4
• MF: C₁₆H₁₂F₃NO₄
• MW: 339.265995025635
• CID: 4651410
• Update Time: 2025-07-31

4-({[3-(trifluoromethyl)phenyl]carbamoyl}methoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[2-oxo-2-[[3-(trifluoromethyl)phenyl]amino]ethoxy]-
• 4-({[3-(trifluoromethyl)phenyl]carbamoyl}methoxy)benzoic acid

• Inchi： 1S/C16H12F3NO4/c17-16(18,19)11-2-1-3-12(8-11)20-14(21)9-24-13-6-4-10(5-7-13)15(22)23/h1-8H,9H2,(H,20,21)(H,22,23)
• InChI Key： USYPGRJORUFEPH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OCC(=O)NC2=CC=CC(C(F)(F)F)=C2)C=C1

Additional information on 4-({[3-(trifluoromethyl)phenyl]carbamoyl}methoxy)benzoic acid

Introduction to 4-({[3-(trifluoromethyl)phenyl]carbamoyl}methoxy)benzoic acid (CAS No. 438029-90-4)

4-({[3-(trifluoromethyl)phenyl]carbamoyl}methoxy)benzoic acid (CAS No. 438029-90-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered considerable attention due to its potential therapeutic properties and utility in the development of novel drugs.

The molecular structure of 4-({[3-(trifluoromethyl)phenyl]carbamoyl}methoxy)benzoic acid consists of a benzoic acid core, a methoxy group, and a carbamoyl moiety substituted with a trifluoromethylphenyl group. The presence of the trifluoromethyl group imparts unique chemical and biological properties, making this compound an attractive candidate for various medicinal applications.

Recent studies have highlighted the potential of 4-({[3-(trifluoromethyl)phenyl]carbamoyl}methoxy)benzoic acid in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, making it a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-({[3-(trifluoromethyl)phenyl]carbamoyl}methoxy)benzoic acid has shown potential in cancer research. A study published in Cancer Research reported that this compound selectively inhibits the growth of certain cancer cell lines by inducing apoptosis and cell cycle arrest. The specific targeting of cancer cells without significant toxicity to normal cells suggests that this compound could be further developed into an effective anticancer agent.

The synthetic route for 4-({[3-(trifluoromethyl)phenyl]carbamoyl}methoxy)benzoic acid has been well-documented in the literature. A common approach involves the reaction of 4-hydroxybenzoic acid with 3-(trifluoromethyl)phenyl isocyanate, followed by methylation to introduce the methoxy group. This synthetic pathway is efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

The physicochemical properties of 4-({[3-(trifluoromethyl)phenyl]carbamoyl}methoxy)benzoic acid, such as its solubility, stability, and bioavailability, have been extensively studied. These properties are crucial for optimizing its use in drug formulations and ensuring its effectiveness in vivo. For instance, the compound's moderate solubility in water and organic solvents allows for flexible formulation options, while its stability under various conditions ensures consistent performance during storage and administration.

In preclinical studies, 4-({[3-(trifluoromethyl)phenyl]carbamoyl}methoxy)benzoic acid has demonstrated favorable pharmacokinetic profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication. Additionally, toxicology studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The potential applications of 4-({[3-(trifluoromethyl)phenyl]carbamoyl}methoxy)benzoic acid extend beyond anti-inflammatory and anticancer treatments. Researchers are also exploring its use in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders. For example, preliminary studies suggest that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In conclusion, 4-({[3-(trifluoromethyl)phenyl]carbamoyl}methoxy)benzoic acid (CAS No. 438029-90-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, underscoring its significance in the field.